Cas no 2639371-80-3 (rac-tert-butyl (7R,8S)-7,8-dihydroxy-5-oxa-2-azaspiro3.5nonane-2-carboxylate)

• Product Name: rac-tert-butyl (7R,8S)-7,8-dihydroxy-5-oxa-2-azaspiro3.5nonane-2-carboxylate
• CAS No: 2639371-80-3
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 5639653
• PubChem ID: 165898689
• Update Time: 2025-06-11

rac-tert-butyl (7R,8S)-7,8-dihydroxy-5-oxa-2-azaspiro3.5nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639371-80-3
• rac-tert-butyl (7R,8S)-7,8-dihydroxy-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate
• EN300-28228811
• rac-tert-butyl (7R,8S)-7,8-dihydroxy-5-oxa-2-azaspiro3.5nonane-2-carboxylate

• Inchi： 1S/C12H21NO5/c1-11(2,3)18-10(16)13-6-12(7-13)4-8(14)9(15)5-17-12/h8-9,14-15H,4-7H2,1-3H3/t8-,9+/m1/s1
• InChI Key： WTPICBNFKIIFNK-BDAKNGLRSA-N
• SMILES： O1C[C@@H]([C@@H](CC21CN(C(=O)OC(C)(C)C)C2)O)O

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 79.2Ų

Additional information on rac-tert-butyl (7R,8S)-7,8-dihydroxy-5-oxa-2-azaspiro3.5nonane-2-carboxylate

Introducing Rac-Tert-butyl (7R,8S)-7,8-dihydroxy-5-oxa-2-azaspiro3.5nonane-2-carboxylate (CAS No. 2639371-80-3): A Novel Compound with Significant Potential in Chemical and Pharmaceutical Research

Rac-Tert-butyl (7R,8S)-7,8-dihydroxy-5-oxa-2-azaspiro3.5nonane-2-carboxylate, identified by its CAS number 2639371-80-3, is a compound that has garnered considerable attention in the field of chemical and pharmaceutical research due to its unique structural features and promising biological activities. This spirocyclic compound belongs to a class of molecules that exhibit significant potential as pharmacological agents, particularly in the context of drug discovery and development.

The molecular structure of Rac-Tert-butyl (7R,8S)-7,8-dihydroxy-5-oxa-2-azaspiro3.5nonane-2-carboxylate is characterized by a spirocyclic framework consisting of a 5-membered oxacyclic ring fused to a 9-membered azaspiro ring. This unique arrangement contributes to its distinct chemical properties and biological interactions. The presence of hydroxyl groups at the 7 and 8 positions, along with the tert-butyl ester group at the 2-position, further enhances its potential as a lead compound in medicinal chemistry.

Recent advancements in the field of chemical biology have highlighted the importance of spirocyclic compounds in drug design. These molecules often exhibit enhanced binding affinity and selectivity due to their rigid three-dimensional structures, which can be tailored to fit specific biological targets. The spirocyclic core of Rac-Tert-butyl (7R,8S)-7,8-dihydroxy-5-oxa-2-azaspiro3.5nonane-2-carboxylate provides a stable scaffold for further derivatization, allowing researchers to explore a wide range of pharmacological profiles.

In particular, the stereochemistry of this compound, with the (7R,8S) configuration, has been found to be crucial for its biological activity. Studies have shown that the precise arrangement of atoms in spirocyclic compounds can significantly influence their interaction with biological targets, such as enzymes and receptors. The (7R,8S) configuration of Rac-Tert-butyl (7R,8S)-7,8-dihydroxy-5-oxa-2-azaspiro3.5nonane-2-carboxylate has been identified as a key factor contributing to its observed biological effects.

The pharmaceutical industry has increasingly recognized the value of spirocyclic compounds in developing novel therapeutics. These molecules have been reported to exhibit a broad spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The unique structural features of Rac-Tert-butyl (7R,8S)-7,8-dihydroxy-5-oxa-2-azaspiro3.5nonane-2-carboxylate make it an attractive candidate for further investigation in these areas.

Recent research has also explored the synthetic pathways for producing Rac-Tert-butyl (7R,8S)-7,8-dihydroxy-5-oxa-2-azaspiro3.5nonane-2-carboxylate. The development of efficient synthetic methods is crucial for enabling large-scale production and facilitating further research. Advances in synthetic chemistry have allowed for the construction of complex spirocyclic frameworks with high precision and yield, making it feasible to produce this compound in sufficient quantities for preclinical studies.

The potential applications of Rac-Tert-butyl (7R,8S)-7,8-dihydroxy-5-oxa-2-azaspiro3.5nonane-2-carboxylate extend beyond traditional pharmaceuticals. Its unique structural properties make it suitable for use as a building block in the development of novel materials and functional chemicals. For instance, spirocyclic compounds have been investigated for their applications in organic electronics and nanotechnology due to their ability to self-assemble into ordered structures.

In conclusion, Rac-Tert-butyl (7R,8S)-7,8-dihydroxy-5-oxa-2-spiro3.5nonane carboxylate (CAS No. 2639371 is a promising compound with significant potential in chemical and pharmaceutical research. Its unique structural features and stereochemistry make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new synthetic methods and biological activities associated with spirocyclic compounds like this one.